Cas no 90033-07-1 (Butanamide, 2-methyl-3-oxo-N-(phenylmethyl)-)

Butanamide, 2-methyl-3-oxo-N-(phenylmethyl)- structure
90033-07-1 structure
Product Name:Butanamide, 2-methyl-3-oxo-N-(phenylmethyl)-
CAS No:90033-07-1
MF:C12H15NO2
MW:205.253003358841
CID:796125
PubChem ID:11830566
Update Time:2025-04-19

Butanamide, 2-methyl-3-oxo-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 2-methyl-3-oxo-N-(phenylmethyl)-
    • N-benzyl-2-methyl-3-oxobutanamide
    • 90033-07-1
    • DTXSID70474092
    • SCHEMBL8930750
    • Inchi: 1S/C12H15NO2/c1-9(10(2)14)12(15)13-8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3,(H,13,15)
    • InChI Key: JZIAPVGFTJBWPG-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)=O)C)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų
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